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Compound of Interest

Compound Name: Regaloside F

Cat. No.: B11933746

Application Notes and Protocols for Regaloside
F

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the dissolution and experimental use of
Regaloside F, a phenolic glycerol glucoside isolated from lily bulbs.[1][2] Regaloside F has
demonstrated potential as an anticancer agent through the induction of apoptosis.[1] These
guidelines are intended to assist researchers in preparing Regaloside F for in vitro
experiments and to provide a framework for investigating its biological activities.

Chemical Properties and Storage

A summary of the key chemical properties of Regaloside F is provided in the table below.
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Property Value Reference
CAS Number 120601-65-2 [1]
Molecular Formula C19H26011
Molecular Weight 430.4 g/mol
Appearance White to off-white solid

Store at -20°C, protect from
Storage light. For long-term storage, [3]

-80°C is recommended.

Dissolution of Regaloside F

The solubility of Regaloside F in common laboratory solvents is crucial for the preparation of
stock solutions for biological experiments. While specific quantitative solubility data for
Regaloside F is not widely published, information on related compounds and general
recommendations from suppliers suggest that Dimethyl Sulfoxide (DMSO) is the most suitable

solvent for preparing concentrated stock solutions.[4]

Solubility Data (Based on related compounds and supplier recommendations):
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Solvent Solubility Recommendations

Recommended for stock
solutions. Sonication may aid
) dissolution.[5] Use freshly
DMSO Soluble (Estimated > 4 mg/mL)
opened, anhydrous DMSO as
hygroscopicity can affect

solubility.[3]

May be used for stock
solutions, but DMSO is

generally preferred for higher

Ethanol Soluble

concentrations.

Suitable for some applications,
Methanol Soluble but less common for cell

culture experiments.

Not recommended for
Water Poorly soluble preparing primary stock

solutions.

Protocol for Preparation of a 10 mM Regaloside F Stock
Solution in DMSO

This protocol provides a method for preparing a 10 mM stock solution of Regaloside F, a
concentration commonly used for related compounds.[5]

Materials:

Regaloside F (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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o Calibrated pipette

Procedure:

Pre-warm Regaloside F: Allow the vial of solid Regaloside F to equilibrate to room
temperature for at least 15-20 minutes before opening to minimize condensation.

» Weigh the Compound: Accurately weigh a desired amount of Regaloside F. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.304 mg of Regaloside F (Molecular
Weight = 430.4 g/mol ).

e Add DMSO: Add the appropriate volume of anhydrous DMSO to the weighed Regaloside F.
For 4.304 mg, add 1 mL of DMSO.

¢ Dissolve the Compound:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.[5]
Visually inspect the solution to ensure there are no visible particles.

» Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3] Protect from light.

Experimental Protocols
Preparation of Working Solutions for Cell-Based Assays

It is critical to maintain a low final concentration of DMSO in cell culture media to avoid solvent-
induced cytotoxicity, typically below 0.5%.[6][7]

Procedure:
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e Thaw Stock Solution: Thaw a single aliquot of the 10 mM Regaloside F stock solution at
room temperature.

 Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentrations for your experiment. It is recommended to perform a
dose-response study to determine the optimal concentration range.

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of Regaloside F used in the experiment.

Example Experimental Workflow: Cell Viability Assay

This workflow outlines a general procedure for assessing the effect of Regaloside F on the
viability of a cancer cell line using a common method like the MTT assay.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b11933746?utm_src=pdf-body
https://www.benchchem.com/product/b11933746?utm_src=pdf-body
https://www.benchchem.com/product/b11933746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

@cer cells in a 96-well plate
Prepare serial dilutions of Regaloside F

Treatment

Treat cells with Regaloside F and vehicle control
Incubate for 24-72 hours

Assay
Y

Add MTT reagent

Incubate for 2-4 hours

Add solubilization solution (e.g., DMSO)

Analysis

Read absorbance at 570 nm

Calculate cell viability (%)

Click to download full resolution via product page

Caption: Workflow for a cell viability assay to determine the cytotoxic effects of Regaloside F.
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Postulated Signaling Pathway of Regaloside F-
Induced Apoptosis

Regaloside F is suggested to be an analog of a kinase inhibitor and induces apoptosis in
cancer cells.[1] While the exact molecular targets of Regaloside F are not fully elucidated, a
plausible mechanism, based on related cardiac glycosides, involves the inhibition of the
Na+/K+-ATPase pump, leading to downstream events that trigger apoptosis. This can involve
mitochondrial stress and the activation of caspase cascades.

Bmma  Apoptosis

Click to download full resolution via product page
Caption: A potential signaling pathway for Regaloside F-induced apoptosis.

Disclaimer: This document is intended for research use only. The protocols and information
provided are based on available scientific literature and should be adapted and optimized for
specific experimental conditions. Always follow standard laboratory safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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